Cas no 5295-34-1 (N,N-Dimethyl-1H-1,2,4-triazol-5-amine)

• Product Name: N,N-Dimethyl-1H-1,2,4-triazol-5-amine
• CAS No: 5295-34-1
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 2830515
• PubChem ID: 12576851
• Update Time: 2025-04-21

N,N-Dimethyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• DTXCID50453961
• 1H-1,2,4-Triazol-3-amine, N,N-dimethyl-
• DB-214030
• DTXSID90503151
• AKOS006347630
• SCHEMBL19100120
• 5295-34-1
• SCHEMBL16921967
• EN300-7348164
• N,N-Dimethyl-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C4H8N4/c1-8(2)4-5-3-6-7-4/h3H,1-2H3,(H,5,6,7)
• InChI Key： JFNQRZQLFJSYLO-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=NC=NN1

Computed Properties

• Exact Mass: 112.074896272Da
• Monoisotopic Mass: 112.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.8Ų